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Compound of Interest

Compound Name: Triticonazole

Cat. No.: B8074066

A detailed guide for researchers, scientists, and drug development professionals evaluating the
environmental profiles of agricultural fungicides.

This guide provides a comprehensive comparison of the environmental impact of the triazole
fungicide Triticonazole against two older, broad-spectrum fungicides: Chlorothalonil and
Mancozeb. The following sections present quantitative data on their ecotoxicity, environmental
fate, and bioaccumulation potential. Detailed experimental protocols based on OECD
guidelines are also provided to ensure a clear understanding of the data's context.

Executive Summary

Triticonazole, a systemic triazole fungicide, generally exhibits a lower acute toxicity to a range
of aquatic organisms compared to the older contact fungicides, Chlorothalonil and Mancozeb.
However, its persistence in soil can be significantly longer. Chlorothalonil is characterized by its
high acute toxicity to aquatic life, although it tends to degrade more rapidly in aquatic
environments. Mancozeb also demonstrates considerable aquatic toxicity and has a variable
persistence in soil. The choice of fungicide should, therefore, be guided by a careful
consideration of the specific environmental compartments at risk.

Data Presentation: Quantitative Comparison

The following tables summarize the key environmental impact parameters for Triticonazole,
Chlorothalonil, and Mancozeb.
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Table 1: Acute Aquatic Ecotoxicity

o . Endpoint o
Fungicide Organism . Value (mgl/L) Citation(s)
(Duration)
- Danio rerio EC50 (not

Triticonazole ] N 5.06 [1]

(Zebrafish) specified)
. EC50 (not

Daphnia magna - 1.22 [1]
specified)

Lemna minor
EC50 (7 days) 11.631 [1]

(Duckweed)

Chlorella

) EC50 (not

pyrenoidosa » 1.94 [1]
specified)

(Green Algae)
Oncorhynchus

Chlorothalonil mykiss (Rainbow  LC50 (96h) 0.0105 - 0.076 [2][3]
Trout)

Daphnia magna LC50 (48h) 0.13-0.20 [3]

Crassostrea

o EC50 (96h, shell

virginica (Eastern 0.0073 [2]
growth)

Oyster)

Scenedesmus

subspicatus LC50 (96h) 0.525 [2]

(Green Algae)
Lophiosilurus

Mancozeb alexandri LC50 (96h) 2.29 [4]
(Pacama)

Oncorhynchus

mykiss (Rainbow  LC50 (96h) 0.076 [3]

Trout)

Daphnia magna EC50 (48h) 0.13-0.20 [3]
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Table 2: Chronic Aquatic Ecotoxicity

Endpoint

Fungicide Organism . Value (pg/L) Citation(s)
(Duration)
Data not readily
- available in

Triticonazole ] - -
summarized
format
Oncorhynchus

Chlorothalonil mykiss (Rainbow  NOEC 0.35 [5]
Trout)

Daphnia magna LOEC (22d) 1.8 [2]
Pimephales Data not readily
promelas available in

Mancozeb NOEC )
(Fathead summarized
minnow) format

Table 3: Environmental Fate - Persistence
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Fungicide Compartment Endpoint Value (days) Citation(s)
Triticonazole Soil (aerobic) DT50 81-715 [6]
Aquatic (aerobic)  Half-life 210 [6]
Soil (field) DT90 329 - 803 [7]
) o ~47 (range 0.33 -
Chlorothalonil Soil (field) DT50 [8]
246)
Aquatic 5.3 (range 0.8 -
_ DT50 [8]
(water/sediment) 6.87)
Water (aerated, ]
Half-life 7.7 [2]
15°C)
Mancozeb Soil (aerobic) DT50 <2 [9][10]
Soil (field) Half-life 1-7 [10]
Water (pH 7) Half-life <1-2 [10]
Table 4: Bioaccumulation Potential
Fungicide Organism Endpoint Value Citation(s)
) Data not readily
Lepomis ) i
available in
Triticonazole macrochirus BCF ]
) ) summarized
(Bluegill sunfish)
format
) Aquatic
Chlorothalonil ) BCF 9.4 - 264 [5]
Organisms
Algae BCF 270 [2]
Fish BCF up to 3,000 [11]
Aquatic 1.33 (low
Mancozeb ) log Kow ) [12]
Organisms potential)
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Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from studies following
standardized testing guidelines established by the Organisation for Economic Co-operation and
Development (OECD). These protocols ensure data quality and comparability across different
studies and chemicals. The most relevant guidelines for the data presented are summarized
below.

OECD 203: Fish, Acute Toxicity Test

This guideline details a 96-hour test to assess the acute toxicity of a substance to fish.[13][14]
[15][16]

e Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

» Procedure: Fish are exposed to a range of concentrations of the test substance in a static,
semi-static, or flow-through system.[15] Mortalities and any sublethal effects are recorded at
24, 48, 72, and 96 hours.[13][15]

o Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the
concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.
[14][15]

OECD 202: Daphnia sp., Acute Immobilisation Test

This 48-hour test evaluates the acute toxicity of a substance to planktonic crustaceans.[17][18]
[19][20][21]

o Test Organism:Daphnia magna is the most commonly used species.[17][19]

e Procedure: Young daphnids (<24 hours old) are exposed to a series of concentrations of the
test substance.[18][19] The number of immobilized daphnids is recorded at 24 and 48 hours.
[18] Immobilisation is defined as the inability to swim after gentle agitation.[17]

o Endpoint: The main endpoint is the median effective concentration (EC50), which is the
concentration that causes immobilization in 50% of the daphnids within 48 hours.[18]
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OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This 72-hour test assesses the effect of a substance on the growth of freshwater algae.[22][23]
[24][25][26]

¢ Test Organism: Commonly used species include Pseudokirchneriella subcapitata and
Desmodesmus subspicatus.[22]

e Procedure: Exponentially growing algal cultures are exposed to various concentrations of the
test substance in a nutrient-rich medium under continuous light.[22][24] Algal growth is
measured over 72 hours, typically by cell counting or spectrophotometry.[23]

» Endpoint: The primary endpoints are the EC50 values for the inhibition of growth rate and
yield (biomass).[23]

Mandatory Visualization

The following diagrams illustrate the mode of action of Triticonazole and the multi-site activity
of older fungicides like Chlorothalonil and Mancozeb.
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Caption: Inhibition of the fungal ergosterol biosynthesis pathway by Triticonazole.
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Caption: Multi-site inhibitory action of Chlorothalonil and Mancozeb on fungal cellular
processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Evaluation of the Aquatic Toxicity of Several Triazole Fungicides - PMC
[pmc.ncbi.nlm.nih.gov]

2. ccme.ca [ccme.ca]

3. The toxicity of chlorothalonil to aquatic fauna and the impact of its operational use on a
pond ecosystem - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. wfduk.org [wfduk.org]

6. downloads.regulations.gov [downloads.regulations.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8074066?utm_src=pdf-body-img
https://www.benchchem.com/product/b8074066?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051906/
https://ccme.ca/en/res/chlorothalonil-en-canadian-water-quality-guidelines-for-the-protection-of-aquatic-life.pdf
https://pubmed.ncbi.nlm.nih.gov/1898106/
https://pubmed.ncbi.nlm.nih.gov/1898106/
https://www.researchgate.net/publication/375038163_Evaluation_of_the_acute_and_sublethal_toxicity_of_Mancozeb_in_Pacama_Lophiosilurus_alexandri
https://www.wfduk.org/sites/default/files/Media/Chlorothalonil%20-%20UKTAG.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0602-0008/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

7. Assessment of the Effects of Triticonazole on Soil and Human Health - PMC
[pmc.ncbi.nlm.nih.gov]

8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
9. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
10. fungiresistance.com [fungiresistance.com]

11. The Fungicide Chlorothalonil Is Nonlinearly Associated with Corticosterone Levels,
Immunity, and Mortality in Amphibians - PMC [pmc.ncbi.nim.nih.gov]

12. waterquality.gov.au [waterquality.gov.au]

13. oecd.org [oecd.org]

14. eurofins.com.au [eurofins.com.au]

15. biotecnologiebt.it [biotecnologiebt.it]

16. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
17. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

18. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
19. OECD 202: Daphnia sp., Acute Immobilisation Test | ibacon GmbH [ibacon.com]
20. oecd.org [oecd.org]

21. oecd.org [oecd.org]

22. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

23. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH
[ibacon.com]

24. OECD 201: Freshwater Algae and Cyanobacteria Growth Inhibition Test - Analytice
[analytice.com]

25. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ
Biosciences [situbiosciences.com]

26. oecd.org [oecd.org]

To cite this document: BenchChem. [A Comparative Environmental Impact Assessment:
Triticonazole vs. Older Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8074066#evaluating-the-environmental-impact-of-
triticonazole-versus-older-fungicides]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9572687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9572687/
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2022%2Fsc-hc%2Fh113-30%2FH113-30-2022-1-eng.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2020%2Fsc-hc%2Fh113-28%2FH113-28-2020-12-eng.pdf
https://fungiresistance.com/downloads/knowledge_centre/mancozeb_environment.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3237349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3237349/
https://www.waterquality.gov.au/sites/default/files/documents/mancozeb-fresh-dgvs-technical-brief.docx
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.scymaris.com/resources/oecd-202-technical-approach
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-invertebrates/oecd-202-daphnia-sp-acute-immobilisation
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.oecd.org/en/publications/2004/11/test-no-202-daphnia-sp-acute-immobilisation-test_g1gh28f3.html
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.benchchem.com/product/b8074066#evaluating-the-environmental-impact-of-triticonazole-versus-older-fungicides
https://www.benchchem.com/product/b8074066#evaluating-the-environmental-impact-of-triticonazole-versus-older-fungicides
https://www.benchchem.com/product/b8074066#evaluating-the-environmental-impact-of-triticonazole-versus-older-fungicides
https://www.benchchem.com/product/b8074066#evaluating-the-environmental-impact-of-triticonazole-versus-older-fungicides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8074066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

